Cas no 1507630-38-7 (5-(propan-2-yl)-1,2-oxazol-4-ylmethanamine)

• Product Name: 5-(propan-2-yl)-1,2-oxazol-4-ylmethanamine
• CAS No: 1507630-38-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5044868
• Update Time: 2025-10-18

5-(propan-2-yl)-1,2-oxazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolemethanamine, 5-(1-methylethyl)-
• 5-(propan-2-yl)-1,2-oxazol-4-yl]methanamine
• 5-(propan-2-yl)-1,2-oxazol-4-ylmethanamine

• Inchi： 1S/C7H12N2O/c1-5(2)7-6(3-8)4-9-10-7/h4-5H,3,8H2,1-2H3
• InChI Key： CWJDRUNASHEDBO-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=C(CN)C=N1

Additional information on 5-(propan-2-yl)-1,2-oxazol-4-ylmethanamine

Comprehensive Overview of 5-(propan-2-yl)-1,2-oxazol-4-ylmethanamine (CAS No. 1507630-38-7): Properties, Applications, and Research Insights

The compound 5-(propan-2-yl)-1,2-oxazol-4-ylmethanamine (CAS No. 1507630-38-7) is a specialized organic molecule featuring an isoxazole core substituted with a propan-2-yl group and a methanamine functional moiety. This structure endows it with unique chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the isoxazole ring—a five-membered heterocycle containing nitrogen and oxygen—enhances its potential as a building block for bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in the design of small-molecule inhibitors and enzyme modulators.

In recent years, the demand for heterocyclic compounds like 5-(propan-2-yl)-1,2-oxazol-4-ylmethanamine has surged due to their versatility in medicinal chemistry. A trending topic in this domain is the development of targeted therapies for chronic diseases, where such compounds serve as key intermediates. For instance, the isoxazole scaffold is frequently investigated for its anti-inflammatory and antimicrobial properties, aligning with global health priorities such as antibiotic resistance and immune system modulation. This compound’s methanamine group further allows for derivatization, enabling the creation of libraries for high-throughput screening.

From a synthetic chemistry perspective, CAS No. 1507630-38-7 exemplifies the growing emphasis on atom-efficient methodologies and green chemistry principles. Laboratories are optimizing routes to synthesize this compound using catalytic processes to minimize waste—a response to the industry’s push toward sustainable practices. Questions frequently searched in this context include: "How to synthesize isoxazole derivatives?" or "Applications of 5-substituted isoxazoles in drug design." These queries reflect the compound’s relevance in both academic and industrial settings.

The physicochemical profile of 5-(propan-2-yl)-1,2-oxazol-4-ylmethanamine also merits discussion. Its moderate polarity, influenced by the isoxazole ring and amine group, suggests compatibility with diverse solvents, a trait valuable for formulation scientists. Moreover, its molecular weight (approximately 154 g/mol) and logP values align with Lipinski’s Rule of Five, making it a plausible candidate for oral bioavailability studies—a hot topic in preclinical research.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the development of functionalized polymers. The amine group can participate in polymerization reactions or act as a ligand for metal catalysts, addressing the demand for smart materials in electronics and coatings. Such interdisciplinary applications resonate with searches like "amine-functionalized heterocycles in materials" or "isoxazole-based monomers."

In conclusion, 5-(propan-2-yl)-1,2-oxazol-4-ylmethanamine (CAS No. 1507630-38-7) represents a multifaceted compound bridging drug discovery, sustainable synthesis, and advanced materials. Its structural features and adaptability position it at the forefront of innovations addressing contemporary challenges in health and technology. As research progresses, this molecule is poised to unlock further breakthroughs, cementing its role in modern chemistry.